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Compound of Interest

Compound Name: Midazolam 2,5-Dioxide-d6

Cat. No.: B13448180 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

This document provides a comprehensive technical overview of Midazolam 2,5-Dioxide-d6, a

deuterated internal standard essential for the accurate quantification of midazolam and its

metabolites in complex biological matrices. Designed for researchers, scientists, and drug

development professionals, this guide details its chemical properties, a representative synthetic

pathway, and its application in analytical methodologies.

Core Compound Identity and Properties
Midazolam 2,5-Dioxide-d6 is a stable, isotopically labeled analog of a potential metabolite of

Midazolam. Its primary application is as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) assays. The incorporation of six deuterium atoms provides a

distinct mass shift from the unlabeled analyte, enabling precise quantification while co-eluting

chromatographically. This minimizes the impact of matrix effects and variations in instrument

response, ensuring high accuracy and reproducibility in pharmacokinetic and metabolic

studies.

Table 1: Chemical and Physical Properties of Midazolam 2,5-Dioxide-d6
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Property Value Source/Comment

Chemical Name

8-chloro-6-(2-fluorophenyl)-1-

(methyl-d3)-4H-imidazo[1,5-a]

[1][2]benzodiazepine-3,4,4-d3

2,5-dioxide

Systematic Name

CAS Number 1215321-98-4 [3]

Molecular Formula C₁₈H₇D₆ClFN₃O₂ [3]

Molecular Weight ~363.81 g/mol [4]

Appearance Pale Yellow Solid (Typical)
General observation for similar

compounds

Purity ≥98% (Typical)
Standard for analytical

reagents

Storage 2-8°C, under inert atmosphere [5]

Solubility
Soluble in Methanol,

Acetonitrile, DMSO

Typical for benzodiazepine

derivatives

Representative Synthesis Pathway
While the precise, proprietary synthesis protocol for Midazolam 2,5-Dioxide-d6 is not publicly

available, a plausible multi-step synthetic route can be conceptualized based on established

benzodiazepine chemistry, deuteration techniques, and N-oxidation reactions.

A potential synthetic workflow is outlined below. This is a representative pathway and may not

reflect the actual industrial manufacturing process.
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Representative Synthesis Workflow for Midazolam 2,5-Dioxide-d6

Deuterated Intermediate Synthesis

Imidazo Ring Formation & Deuteration

N-Oxidation

Purification

2-amino-5-chloro-2'-fluorobenzophenone

Deuterated Benzodiazepine Intermediate

+ B

Deuterated Glycine Derivative

Cyclization with Triethylorthoacetate

Introduction of d3-methyl group

Midazolam-d6

Midazolam 2,5-Dioxide-d6

+ G

Oxidation Agent (e.g., m-CPBA)

Chromatographic Purification

Final Product
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LC-MS/MS Analytical Workflow

Biological Sample (e.g., Plasma)

Spike with Midazolam 2,5-Dioxide-d6 (IS)

Sample Preparation (e.g., Protein Precipitation or SPE)

Evaporation and Reconstitution

LC-MS/MS Analysis

Data Processing (Analyte/IS Peak Area Ratio)

Quantification
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Midazolam Metabolic Pathway

Midazolam

1'-hydroxymidazolam
(Major Metabolite)

CYP3A4/5

4-hydroxymidazolam
(Minor Metabolite)

CYP3A4/5

Midazolam N-glucuronide

UGT1A4

1'-O-glucuronide

UGT1A4, UGT2B7

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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